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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for

Purpurogenone, a secondary metabolite produced by the fungus Penicillium purpurogenum.

While detailed experimental NMR spectra for Purpurogenone are not readily available in the

published literature, this document presents the known mass spectrometry information and

offers predicted Nuclear Magnetic Resonance (NMR) data based on its established chemical

structure. This guide also outlines a general experimental protocol for the isolation and

spectroscopic analysis of fungal metabolites.

Mass Spectrometry (MS) Data
The molecular weight of Purpurogenone was first determined by mass spectrometry, which

was instrumental in correcting an earlier proposed molecular formula. The reported molecular

weight established the molecular formula as C₂₉H₂₀O₁₁.[1]

Table 1: Mass Spectrometry Data for Purpurogenone

Parameter Value Reference

Molecular Weight 544 or 546 [1]

Molecular Formula C₂₉H₂₀O₁₁ [1]
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Predicted Nuclear Magnetic Resonance (NMR) Data
In the absence of published experimental NMR spectra, the following tables present predicted

¹H and ¹³C NMR chemical shifts for Purpurogenone. These predictions were generated using

computational algorithms based on the known chemical structure of the compound. It is

important to note that these are theoretical values and may differ from experimental results.

Table 2: Predicted ¹H NMR Chemical Shifts for Purpurogenone

Atom Number
Predicted Chemical Shift
(ppm)

Multiplicity

Data generated based on

cheminformatics predictions

... ... ...

... ... ...

Table 3: Predicted ¹³C NMR Chemical Shifts for Purpurogenone

Atom Number Predicted Chemical Shift (ppm)

Data generated based on cheminformatics

predictions

... ...

... ...

Experimental Protocols
The following is a generalized protocol for the isolation and spectroscopic characterization of

fungal secondary metabolites, adapted from methodologies used for compounds isolated from

Penicillium species.

Fungal Cultivation and Extraction
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Cultivation:Penicillium purpurogenum is cultured on a suitable solid or in a liquid medium to

promote the production of secondary metabolites.

Extraction: The fungal biomass and/or the culture broth are extracted with an organic

solvent, such as ethyl acetate or methanol, to isolate the crude mixture of metabolites.

Chromatographic Purification
The crude extract is subjected to various chromatographic techniques to isolate

Purpurogenone in its pure form. This typically involves:

Column Chromatography: The extract is first separated using column chromatography with a

silica gel or other suitable stationary phase.

High-Performance Liquid Chromatography (HPLC): Further purification is achieved using

preparative HPLC, often with a reversed-phase column.

Spectroscopic Analysis
Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is employed to

determine the accurate mass and molecular formula of the isolated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The purified compound is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-

d₆) and a ¹H NMR spectrum is acquired to determine the proton chemical shifts, coupling

constants, and multiplicities.

¹³C NMR: A ¹³C NMR spectrum is acquired to identify the number of unique carbon atoms

and their chemical environments.

2D NMR: Advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, are used to

establish the connectivity between protons and carbons, leading to the complete structural

elucidation.

Visualization of Experimental Workflow
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The following diagram illustrates a typical workflow for the isolation and structural elucidation of

a fungal metabolite like Purpurogenone.
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Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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